Cas no 74603-26-2 (2-[4-(Propan-2-yl)cyclohexyl]propanoic acid)

• Product Name: 2-[4-(Propan-2-yl)cyclohexyl]propanoic acid
• CAS No: 74603-26-2
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 5710529
• PubChem ID: 67308444
• Update Time: 2025-06-09

2-[4-(Propan-2-yl)cyclohexyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(propan-2-yl)cyclohexyl]propanoic acid
• EN300-783150
• 2-(4-Isopropylcyclohexyl)propanoic acid
• SCHEMBL2183036
• AKOS018286580
• CS-0275615
• 74603-26-2
• 2-[4-(propan-2-yl)cyclohexyl]propanoicacid
• 2-[4-(Propan-2-yl)cyclohexyl]propanoic acid

• Inchi： 1S/C12H22O2/c1-8(2)10-4-6-11(7-5-10)9(3)12(13)14/h8-11H,4-7H2,1-3H3,(H,13,14)
• InChI Key： QBAAFBWPEJVFEG-UHFFFAOYSA-N
• SMILES： OC(C(C)C1CCC(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 2-[4-(Propan-2-yl)cyclohexyl]propanoic acid

Comprehensive Overview of 2-[4-(Propan-2-yl)cyclohexyl]propanoic acid (CAS No. 74603-26-2)

2-[4-(Propan-2-yl)cyclohexyl]propanoic acid (CAS No. 74603-26-2) is a specialized organic compound with a unique cyclohexylpropanoic acid backbone. This compound has garnered attention in pharmaceutical and agrochemical research due to its structural versatility and potential applications. The presence of a propan-2-yl (isopropyl) group at the 4-position of the cyclohexyl ring enhances its lipophilicity, making it a candidate for drug delivery systems and solubility studies. Researchers are increasingly exploring its derivatives for anti-inflammatory and metabolic modulation properties, aligning with the growing demand for novel bioactive molecules.

In recent years, the compound’s relevance has surged in discussions about sustainable chemistry and green synthesis. With the rise of eco-conscious practices, scientists are investigating solvent-free or catalytic methods to synthesize 2-[4-(Propan-2-yl)cyclohexyl]propanoic acid, addressing concerns about waste reduction. Searches for "biodegradable intermediates" and "low-toxicity carboxylic acids" often highlight this compound as a case study, reflecting its alignment with industry trends.

The structural motif of cyclohexylpropanoic acid is also pivotal in material science. Its rigid cyclohexane ring contributes to thermal stability, a property leveraged in polymer additives and coatings. Questions like "How does cyclohexyl modification affect polymer performance?" frequently appear in academic forums, underscoring the compound’s interdisciplinary appeal. Additionally, its chiral center at the propanoic acid moiety opens avenues for enantioselective catalysis, a hot topic in asymmetric synthesis.

From a commercial standpoint, CAS No. 74603-26-2 is cataloged by suppliers specializing in fine chemicals, often under the category of "high-purity building blocks." Its applications span fragrances, where its subtle hydrocarbon profile is valued, to pharmaceutical intermediates for non-steroidal anti-inflammatory drugs (NSAIDs). The compound’s patent landscape reveals incremental innovations, particularly in prodrug formulations, answering queries like "What are the latest advances in carboxylic acid prodrugs?"

Analytical characterization of 2-[4-(Propan-2-yl)cyclohexyl]propanoic acid typically involves GC-MS, NMR, and HPLC, with emphasis on isomeric purity. The cis/trans configuration of the isopropylcyclohexyl group affects its physicochemical behavior, a detail scrutinized in peer-reviewed studies. This aligns with search trends for "isomer separation techniques" and "cyclohexyl derivative analysis," demonstrating its technical relevance.

In conclusion, 74603-26-2 exemplifies the intersection of innovation and utility. Its adaptability across industries—from life sciences to materials—positions it as a compound of enduring interest. As research pivots toward sustainable and precision chemistry, this molecule’s role is poised to expand, answering both current and emerging scientific challenges.